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Compound of Interest

Compound Name: 4-Amino-2-bromophenol

Cat. No.: B112063 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 4-Amino-2-bromophenol

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical characteristics of chemical compounds is fundamental. This guide provides a

detailed overview of the core physical properties of 4-Amino-2-bromophenol, a compound of

interest in various synthetic and pharmaceutical applications.

Core Physical and Chemical Properties
4-Amino-2-bromophenol, with the CAS number 16750-67-7, is an aromatic compound

containing amino, bromo, and hydroxyl functional groups attached to a benzene ring.[1][2] Its

chemical structure influences its physical properties and reactivity.

Molecular Formula: C₆H₆BrNO[1][3]

Molecular Weight: 188.02 g/mol [1][3][4]

The physical characteristics of 4-Amino-2-bromophenol are summarized in the table below. It

is important to note that some reported values in the literature show slight variations, which is

common for chemical data from different sources. The data presented here represents a

consolidation of available information.
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Physical Property Value Source(s)

Appearance
White to gray to brown powder

or crystals.[1][5]
[1][5]

Melting Point
163 - 165 °C (may

decompose).[1][5]
[1][5]

Boiling Point 288.9 ± 25.0 °C (Predicted).[1] [1]

Density
1.768 ± 0.06 g/cm³ (Predicted).

[1]
[1]

Solubility

Very slightly soluble in

Methanol.[1] Some sources

state it is soluble in water.[2]

[1][2]

pKa 8.69 ± 0.18 (Predicted).[1] [1]

Flash Point 128.5 °C.[1] [1]

Refractive Index 1.677.[1] [1]

Vapor Pressure 0.001 mmHg at 25 °C.[1] [1]

Maximum Wavelength (λmax) 279 nm (in H₂SO₄ aq.).[1][5] [1][5]

Experimental Protocols
Accurate determination of physical properties is crucial for the reliable use of a chemical

compound in research and development. The following are generalized experimental protocols

for determining key physical characteristics.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. A sharp melting point range typically indicates a high degree of purity.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 4-Amino-2-bromophenol is
packed into a capillary tube to a height of 2-3 mm.[6][7]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube, alongside a calibrated thermometer.

Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[6]

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded. This range is the melting point of the sample.[8]

Solubility Determination (Shake-Flask Method)
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The shake-flask method is a common technique for determining the equilibrium solubility of a

compound.[9]

Methodology:

System Preparation: An excess amount of 4-Amino-2-bromophenol is added to a known

volume of the solvent (e.g., methanol, water) in a sealed flask.

Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature for a

prolonged period (typically 24-72 hours) to ensure that equilibrium is reached.[9]

Phase Separation: After equilibration, the suspension is allowed to stand, and the

undissolved solid is separated from the saturated solution by centrifugation or filtration.

Analysis: The concentration of 4-Amino-2-bromophenol in the clear, saturated solution is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).[10]

Visualizations
To better illustrate the relationships between the core physical properties and a typical

experimental workflow, the following diagrams are provided.
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Key Physical Properties of 4-Amino-2-bromophenol

4-Amino-2-bromophenol

Molecular Formula
C6H6BrNO

Molecular Weight
188.02 g/mol

Appearance
White to brown powder/crystals

Melting Point
163-165 °C

Boiling Point
~289 °C (Predicted)

Solubility
Slightly in Methanol

Click to download full resolution via product page

Caption: Logical relationship of 4-Amino-2-bromophenol's core physical properties.
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Workflow for Melting Point Determination

Sample Preparation
(Dry & Powdered)

Pack Capillary Tube

Place in Apparatus
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Melting Range
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Caption: A standard experimental workflow for determining the melting point of a solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

